5-(5-Chloro-2-methoxyphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole

• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol
• IUPAC Name: 5-(5-chloro-2-methoxyphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13ClN2O2/c1-10-4-3-5-11(8-10)15-18-16(21-19-15)13-9-12(17)6-7-14(13)20-2/h3-9H,1-2H3
• InChI Key: XISRZLRYPXFSIA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NOC(=N2)C3=C(C=CC(=C3)Cl)OC
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=C(C=CC(=C3)Cl)OC

Description

5-(5-Chloro-2-methoxyphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole, commonly known as CMPO, is a heterocyclic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CMPO is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 319.81 g/mol.

Scientific Research Applications

CMPO has been extensively studied for its potential applications in various fields such as analytical chemistry, nuclear chemistry, and medicinal chemistry. In analytical chemistry, CMPO is used as a chelating agent for the separation and purification of rare earth elements. In nuclear chemistry, CMPO is used as a solvent for the extraction of actinides and lanthanides from nuclear waste. In medicinal chemistry, CMPO has shown promising results as an anti-cancer agent and a potential treatment for Alzheimer's disease.

Mechanism of Action

The mechanism of action of CMPO is not fully understood, but it is believed to act as a chelating agent by forming stable complexes with metal ions. This property makes CMPO an effective extractant for rare earth elements and actinides. In addition, CMPO has been shown to have anti-cancer properties by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
CMPO has been shown to have low toxicity and is well-tolerated in animal studies. However, long-term exposure to CMPO may cause liver and kidney damage. CMPO has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of CMPO is its ability to form stable complexes with metal ions, making it an effective extractant for rare earth elements and actinides. However, CMPO has limitations in terms of its solubility in water, which may limit its applications in aqueous solutions. In addition, the potential toxicity of CMPO may limit its use in certain lab experiments.

Future Directions

There are several future directions for the study of CMPO. One potential direction is to investigate its potential as an anti-cancer agent and its mechanism of action. Another direction is to explore its potential applications in the treatment of Alzheimer's disease. Additionally, further research is needed to fully understand the toxicity of CMPO and its potential impact on human health.

Synthesis Methods

The synthesis of CMPO involves the reaction of 5-chloro-2-methoxybenzoic acid and 3-methylbenzoyl hydrazide in the presence of phosphorus oxychloride. The resulting product is then treated with sodium hydroxide to obtain CMPO as a white crystalline solid. This method of synthesis is simple and efficient, making CMPO a readily available compound for scientific research.